Cas no 676486-27-4 (5-Diazenyl-1-methyl-1H-tetrazole)

• Product Name: 5-Diazenyl-1-methyl-1H-tetrazole
• CAS No: 676486-27-4
• MF: C₂H₄N₆
• MW: 112.093358039856
• CID: 2798138
• PubChem ID: 71367850
• Update Time: 2025-04-21

5-Diazenyl-1-methyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 676486-27-4
• 5-Diazenyl-1-methyl-1H-tetrazole
• DTXSID20790951

• Inchi： 1S/C2H4N6/c1-8-2(4-3)5-6-7-8/h3H,1H3
• InChI Key： WCQFUWVIUKWHDE-UHFFFAOYSA-N
• SMILES： N1(C)C(N=N)=NN=N1

Computed Properties

• Exact Mass: 112.04974415Da
• Monoisotopic Mass: 112.04974415Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.8Ų